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Compound of Interest

Compound Name: Avibactam, (+)-

Cat. No.: B1249370 Get Quote

Essential Safety and Handling Guide for Avibactam
This document provides crucial safety and logistical information for laboratory personnel

handling Avibactam. The following procedures and data are intended to ensure the safe

handling, storage, and disposal of this compound, minimizing risks and ensuring a secure

research environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Avibactam is classified as a hazardous chemical that may cause allergic skin reactions,

respiratory sensitization, skin irritation, and serious eye irritation.[1][2][3] Therefore, adherence

to strict safety protocols and the use of appropriate personal protective equipment are

mandatory.

Summary of Hazards:
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Hazard Type Description Citations

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

[1]

Skin Sensitization
May cause an allergic skin

reaction.
[1]

Skin Irritation Causes skin irritation. [2][3]

Eye Irritation Causes serious eye irritation. [2][3]

Respiratory Tract Irritation
May cause respiratory irritation

upon single exposure.
[2][3]

Acute Oral Toxicity Harmful if swallowed. [3]

Recommended Personal Protective Equipment:
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Protection Type Equipment
Rationale & Best
Practices

Citations

Eye Protection

Safety glasses with

side-shields or

goggles.

To prevent eye

contact with

Avibactam dust or

solutions.

[1][3]

Hand Protection

Chemical

impermeable gloves

(e.g., nitrile, vinyl, or

latex).

To prevent skin

contact and

sensitization. Gloves

should be inspected

before use and should

extend over gown

cuffs.

[3][4][5]

Skin and Body

Protection

Laboratory coat or

impervious protective

clothing.

To protect skin from

accidental exposure.
[1][3]

Respiratory Protection

Use a full-face

respirator if exposure

limits are exceeded or

if experiencing

respiratory symptoms.

In case of inadequate

ventilation or dust

formation, wear

suitable respiratory

protection.

To prevent inhalation

of dust, which can

cause respiratory

sensitization.

[1][3][4]

Operational and Disposal Plans
Proper handling, storage, and disposal procedures are critical to maintaining a safe laboratory

environment.

Handling and Storage
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Avibactam should be handled in a well-ventilated area to minimize dust and aerosol formation.

[4][6] Engineering controls such as process enclosures or local exhaust ventilation should be

used to maintain airborne levels as low as reasonably achievable.[1]

Storage Conditions:

Parameter Recommendation Citations

Temperature

Store at 25°C (77°F);

excursions permitted between

15°C and 30°C (59°F and

86°F). Store in a dry, cool, and

well-ventilated place.

[4][7]

Container Keep container tightly closed. [4][6]

Light
Protect from light. Store in

carton until time of use.
[7]

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents.
[3]

First Aid Procedures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Measures Citations

Inhalation

Remove to fresh air and

monitor breathing. If breathing

is difficult, give oxygen. If

breathing stops, give artificial

respiration. Seek immediate

medical attention.

[1][3][8]

Skin Contact

Immediately wash skin with

copious amounts of soap and

water for at least 15 minutes.

Remove contaminated clothing

and shoes. Consult a doctor.

[1][4]

Eye Contact

Flush with copious amounts of

water for at least 15 minutes,

separating eyelids with fingers.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][3][8]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

physician or Poison Control

Center immediately.

[1][3][4]

Disposal Plan
Avibactam and its containers must be disposed of as chemical waste in accordance with all

applicable local, regional, national, and international regulations.[1][9] Do not discharge into

sewer systems or contaminate water, foodstuffs, feed, or seed.[4] Stock antibiotic solutions are

considered hazardous chemical waste and should be collected in an approved container for

chemical waste.[10]

Experimental Protocols & Workflows
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Standard Operating Procedure for Handling Avibactam
The following diagram outlines the standard workflow for handling Avibactam from receipt to

disposal, ensuring safety at each step.
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Standard Operating Procedure for Avibactam Handling

Receiving and Storage

Handling and Use

Decontamination and Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
(15-30°C, Protected from Light)

Don Appropriate PPE
(Gloves, Gown, Eye Protection)

Weigh/Handle in Ventilated Enclosure

Prepare Solution (if applicable)

Conduct Experiment

Decontaminate Work Surfaces

Dispose of Waste in Labeled Chemical Waste Container

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Avibactam.
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Avibactam Spill Response Protocol
In the event of a spill, follow this structured response plan to mitigate exposure and ensure

proper cleanup.
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Avibactam Spill Response Workflow

Immediate Response

Cleanup and Decontamination

Post-Cleanup

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE
(Gloves, Gown, Eye/Face Protection, Respirator)

Cover Powder Spill with Plastic Sheet to Minimize Dust

Mechanically Collect Spilled Material
(Use spark-proof tools if applicable)

Place in a Labeled, Sealed Container for Disposal

Clean Contaminated Surface Thoroughly

Dispose of Waste as Hazardous Chemical Waste

Doff PPE

Wash Hands and Exposed Skin

Complete Spill Report

Click to download full resolution via product page

Caption: Step-by-step spill response for Avibactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

